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Compound of Interest

Compound Name: MSC-1186

Cat. No.: B15607410 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

MSC-1186, a highly selective and potent pan-SRPK inhibitor. The content is tailored for

researchers, scientists, and drug development professionals to ensure the safe execution of

laboratory procedures involving this compound. As MSC-1186 is a potent bioactive molecule,

all handling should be performed with rigorous adherence to safety protocols to minimize

exposure risk.

Compound Data and Properties
While a specific Safety Data Sheet (SDS) for MSC-1186 is not publicly available, the following

quantitative data has been compiled from technical information sheets. This information is

critical for risk assessment and experimental planning.
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Property Value

Target(s) SRPK1 / SRPK2 / SRPK3

Molecular Formula C₂₀H₁₈ClFN₆O₂S

Molecular Weight 461.90 g/mol

In Vitro Potency (IC₅₀)
SRPK1: 2.7 nM, SRPK2: 81 nM, SRPK3: 0.59

nM[1]

Cellular Potency (EC₅₀ in HEK293T) SRPK1: 98 nM, SRPK3: 40 nM[1]

Recommended Cell Assay Concentration Up to 1 µM[2][3]

Storage Conditions

Store solid at -20°C. For stock solutions, store at

-80°C for up to 6 months or -20°C for up to 1

month. Aliquoting is recommended to avoid

freeze-thaw cycles.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent dermal, ocular, and respiratory

exposure to MSC-1186. The following table outlines the required PPE for various laboratory

tasks involving this compound.
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Task Category Required Personal Protective Equipment

General Laboratory Work (Low Concentration

Solutions)

• Primary: Standard laboratory coat, safety

glasses with side shields, nitrile gloves, closed-

toe shoes.

Handling of Powders/Solids (e.g., Weighing)

• Primary: Disposable lab coat or gown,

chemical splash goggles, double-gloving

(nitrile), closed-toe shoes.• Secondary/Task-

Specific: Use of a certified chemical fume hood

or ventilated balance enclosure is mandatory. A

respirator may be required based on risk

assessment.

Preparation of Stock Solutions

• Primary: Chemical-resistant apron over a lab

coat, chemical splash goggles, nitrile gloves,

closed-toe shoes.• Secondary/Task-Specific: All

work should be conducted within a chemical

fume hood.

Spill Cleanup

• Primary: Chemical-resistant coveralls or gown,

chemical splash goggles or face shield, heavy-

duty chemical-resistant gloves (e.g., butyl

rubber), shoe covers.• Secondary/Task-Specific:

Appropriate respiratory protection.

Experimental Protocols: Safe Handling and Disposal
Workflow
Adherence to a strict, step-by-step protocol is essential for minimizing risk. The following

section details the operational plan for handling MSC-1186 from receipt to disposal.

Preparation and Pre-Handling
Designated Area: Designate a specific area within a laboratory, such as a chemical fume

hood, for all manipulations of MSC-1186.
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Assemble Materials: Before handling the compound, gather all necessary equipment,

including PPE, weighing paper, spatulas, vials, and solvents.

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a

valid certification.

Don PPE: Put on all required PPE as specified in the table above before entering the

designated handling area.

Handling Procedures
Weighing (Solid Compound):

Perform all weighing of powdered MSC-1186 within a ventilated balance enclosure or a

chemical fume hood to prevent inhalation of airborne particles.

Use anti-static weighing dishes or paper.

Carefully transfer the desired amount using a dedicated spatula.

Close the primary container tightly immediately after use.

Solution Preparation:

In a chemical fume hood, add the solvent to the vial containing the weighed MSC-1186.

Ensure the vial is securely capped before mixing or vortexing.

If sonication is required, ensure the vial is sealed to prevent aerosol generation.

Spill Management
In the event of a spill, immediate and appropriate action is critical.

Alert Personnel: Immediately alert others in the vicinity.

Evacuate (If Necessary): For large spills or if there is a risk of significant airborne dust,

evacuate the immediate area.
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Don Additional PPE: Before attempting cleanup, don the appropriate PPE for spill

management.

Spill Cleanup Protocol:

Solid Spills: Gently cover the spill with absorbent material. If necessary, lightly moisten the

material with a suitable solvent (e.g., isopropanol) to prevent dust generation. Carefully

scoop the material into a labeled hazardous waste container.

Liquid Spills: Cover the spill with an inert absorbent material (e.g., vermiculite or chemical

absorbent pads), starting from the outside and working inwards. Once fully absorbed,

scoop the material into a labeled hazardous waste container.

Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and

water. All cleaning materials must be disposed of as hazardous waste.

Disposal Plan
All waste contaminated with MSC-1186 must be treated as hazardous chemical waste.

Waste Segregation: At the point of generation, segregate all MSC-1186 waste from other

waste streams.

Solid Waste:

Place all contaminated solid waste (e.g., pipette tips, vials, gloves, weighing paper) into a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

Collect all solutions containing MSC-1186 in a dedicated, leak-proof, and shatter-resistant

hazardous waste container.

Do not pour any MSC-1186 waste down the drain.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name, "MSC-1186."
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Collection: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed contractor.

Mandatory Visualization
The following diagrams illustrate the key workflows for ensuring safety when handling MSC-
1186.
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Caption: Workflow for the safe handling and disposal of MSC-1186.
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Caption: Logical workflow for responding to a spill of MSC-1186.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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